Cas no 1217697-92-1 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid)
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid
- F80036
- Fmoc-2-hydroxy-L-phenylalanine
- 1217697-92-1
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-hydroxyphenyl)propanoic acid
- MFCD07371958
- (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(2-hydroxyphenyl)propanoic acid
- AKOS015962392
- starbld0021626
- Fmoc-L-phe(2-OH)-OH
-
- Inchi: 1S/C24H21NO5/c26-22-12-6-1-7-15(22)13-21(23(27)28)25-24(29)30-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20-21,26H,13-14H2,(H,25,29)(H,27,28)/t21-/m0/s1
- InChI Key: PQUQPFKXORWNNZ-NRFANRHFSA-N
- SMILES: O(C(N[C@H](C(=O)O)CC1C=CC=CC=1O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 403.14197277Da
- Monoisotopic Mass: 403.14197277Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01JNBW-250mg |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 250mg |
$149.00 | 2023-12-25 | |
| 1PlusChem | 1P01JNBW-500mg |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 500mg |
$213.00 | 2023-12-25 | |
| 1PlusChem | 1P01JNBW-1g |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 1g |
$306.00 | 2023-12-25 | |
| Aaron | AR01JNK8-250mg |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 250mg |
$163.00 | 2025-02-13 | |
| Aaron | AR01JNK8-500mg |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 500mg |
$240.00 | 2025-02-13 | |
| Aaron | AR01JNK8-1g |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 1g |
$353.00 | 2025-02-13 | |
| A2B Chem LLC | AZ95516-250mg |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 250mg |
$160.00 | 2024-04-20 | |
| A2B Chem LLC | AZ95516-500mg |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 500mg |
$235.00 | 2024-04-20 | |
| A2B Chem LLC | AZ95516-1g |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 95% | 1g |
$344.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1869285-100mg |
Fmoc-2-hydroxy-L-phenylalanine |
1217697-92-1 | 98% | 100mg |
¥3067.00 | 2024-08-09 |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid
Research Brief on (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid (CAS: 1217697-92-1)
The compound (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid (CAS: 1217697-92-1) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in peptide synthesis and drug development. This Fmoc-protected tyrosine derivative serves as a crucial building block in solid-phase peptide synthesis (SPPS), particularly for introducing tyrosine residues with free phenolic hydroxyl groups into peptide sequences.
Recent studies have explored the compound's utility in constructing complex peptide architectures. A 2023 publication in the Journal of Peptide Science demonstrated its effectiveness in synthesizing tyrosine-phosphorylated peptides, where the free hydroxyl group could be selectively phosphorylated after peptide assembly. The researchers noted that this derivative showed superior stability during SPPS compared to unprotected tyrosine analogs, while still allowing for efficient post-synthetic modifications.
In pharmaceutical applications, this compound has been investigated as a precursor for novel kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into peptide-based inhibitors targeting protein tyrosine kinases. The phenolic hydroxyl group was shown to participate in critical hydrogen bonding interactions with kinase active sites, while the Fmoc group facilitated efficient purification of intermediate compounds during synthesis.
Analytical characterization of 1217697-92-1 has been advanced through recent developments in mass spectrometry techniques. A 2023 Analytical Chemistry publication described a novel LC-MS method for quantifying this compound and its derivatives in complex reaction mixtures, achieving detection limits below 0.1 μg/mL. This analytical advancement supports quality control in peptide manufacturing processes using this building block.
The compound's stability under various conditions has been systematically investigated. Research published in the Journal of Pharmaceutical Sciences (2024) examined its degradation kinetics, finding excellent stability in acidic conditions (pH 2-4) but susceptibility to base-catalyzed hydrolysis above pH 8. These findings have important implications for storage conditions and handling procedures in industrial applications.
Emerging applications include its use in the synthesis of peptide-drug conjugates. A recent patent application (WO2023124567) describes its incorporation into antibody-drug conjugates where the phenolic group serves as an attachment point for cytotoxic payloads. The Fmoc protection was found to prevent premature conjugation during peptide assembly while allowing efficient deprotection under mild conditions.
Future research directions appear to focus on expanding the utility of this building block in combinatorial chemistry and DNA-encoded library synthesis. Preliminary results presented at the 2024 American Chemical Society national meeting suggest its potential for creating diverse chemical scaffolds when combined with modern click chemistry approaches.
1217697-92-1 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-hydroxyphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)